methyl 3-(difluoromethoxy)-1-methyl-1H-pyrazole-5-carboxylate

• Molecular Formula: C7H8F2N2O3
• Molecular Weight: 206.15 g/mol
• IUPAC Name: methyl 5-(difluoromethoxy)-2-methylpyrazole-3-carboxylate
• InChI: InChI=1S/C7H8F2N2O3/c1-11-4(6(12)13-2)3-5(10-11)14-7(8)9/h3,7H,1-2H3
• InChI Key: DJRHCQBTTJSHMJ-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC(=N1)OC(F)F)C(=O)OC

Description

Methyl 3-(difluoromethoxy)-1-methyl-1H-pyrazole-5-carboxylate is a useful research compound. Its molecular formula is C7H8F2N2O3 and its molecular weight is 206.15 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 2.00 g (12.8 mmol) of methyl 3-hydroxy-1-methyl-1H-pyrazole-5-carboxylate (preparation: Chem. Ber. 1974, 107, 1318-1328) in 28 ml of N,N-dimethylformamide is admixed with 5.09 g (32.0 mmol, 96%) of chlorodifluoroacetic acid sodium salt and 2.66 g (19.2 mmol) of potassium carbonate, and the reaction mixture is heated at 80° C. overnight. The reaction mixture is added to 300 ml of water and extracted several times with ethyl acetate. The organic phase is dried over magnesium sulphate, filtered and concentrated by evaporation in vacuo on a rotary evaporator. Chromatographic purification gives 1.07 g of methyl-3-(difluoromethoxy)-1-methyl-1H-pyrazole-5-carboxylate (40%).